Cas no 2050-77-3 (1-Iododecane)

1-Iododecane (C₁₀H₂₁I) is a long-chain alkyl iodide commonly used as an alkylating agent in organic synthesis. Its high reactivity in nucleophilic substitution reactions makes it valuable for introducing decyl groups into molecules. The compound's stability and straightforward handling under standard conditions enhance its utility in laboratory and industrial applications.
1-Iododecane structure
1-Iododecane structure
Product Name:1-Iododecane
CAS No:2050-77-3
MF:C10H21I
MW:268.178215742111
MDL:MFCD00001085
CID:84092
PubChem ID:16314
Update Time:2025-06-17

1-Iododecane Chemical and Physical Properties

Names and Identifiers

    • 1-Iododecane
    • 1-Iododecane (stabilized with Copper chip)
    • 1-iodanyldecane
    • 1-iodo-decane
    • Decane,1-iodo
    • Decyl Iodide
    • EINECS 218-104-1
    • n-Decyl iodide
    • n-iododecane
    • Decyl Iodide (stabilized with Copper chip)
    • 1-Decyl iodide
    • Decane, 1-iodo-
    • SKIDNYUZJPMKFC-UHFFFAOYSA-N
    • iododecane
    • C10H21I
    • 1-Iod0decane
    • PubChem3942
    • 0528AB
    • AS02229
    • NE10073
    • ST2415361
    • I0494
    • A814620
    • F0001
    • DTXSID9062142
    • CS-0196431
    • J-013368
    • SY048701
    • EN300-19408
    • FT-0607956
    • F0001-0726
    • SCHEMBL527258
    • AKOS009031584
    • 1-Iododecane, 98%
    • NS00026661
    • 2050-77-3
    • MFCD00001085
    • D95272
    • AS-56656
    • 1-Decyl Iodide; Decyl Iodide; n-Decyl Iodide;
    • DTXCID2036322
    • Decane, 1iodo
    • MDL： MFCD00001085
    • Inchi： 1S/C10H21I/c1-2-3-4-5-6-7-8-9-10-11/h2-10H2,1H3
    • InChI Key： SKIDNYUZJPMKFC-UHFFFAOYSA-N
    • SMILES： ICCCCCCCCCC
    • BRN： 1735228

Computed Properties

  • Exact Mass: 268.06900
  • Monoisotopic Mass: 268.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 8
  • Complexity: 61.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: liquid
  • Density: 1.257 g/mL at 25 °C(lit.)
  • Melting Point: -16.3 ºC
  • Boiling Point: 132°C/15mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.485(lit.)
  • Solubility: Insuluble (2.0E-3 g/L) (25 ºC),
  • Water Partition Coefficient: Immiscible with water.
  • PSA: 0.00000
  • LogP: 4.56210
  • Solubility: Insoluble in water
  • Vapor Pressure: 0.01 mmHg ( 20 °C)
  • Sensitiveness: Light Sensitive

1-Iododecane Security Information

1-Iododecane Customs Data

  • HS CODE：2903399090
  • Customs Data：

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-Iododecane Pricemore >>

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 $ 1114.00 2023-09-07
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